Cas no 79995-40-7 (4-[(4-Bromophenyl)Sulfanyl]Benzonitrile)
4-[(4-Bromophenyl)Sulfanyl]Benzonitrile is a brominated aromatic compound featuring a phenylsulfanyl linkage and a nitrile functional group. This structure imparts reactivity suitable for use as an intermediate in organic synthesis, particularly in cross-coupling reactions and the preparation of pharmaceuticals or agrochemicals. The bromine substituent enhances its utility in palladium-catalyzed transformations, while the nitrile group offers further derivatization potential. Its well-defined molecular architecture ensures consistent performance in synthetic applications. The compound’s stability under standard conditions and high purity make it a reliable choice for research and industrial processes requiring precise functional group manipulation.
![4-[(4-Bromophenyl)Sulfanyl]Benzonitrile structure](https://ossimg.kuujia.com/scimg/80000/79995-40-7x500.png)
79995-40-7 structure
Product Name:4-[(4-Bromophenyl)Sulfanyl]Benzonitrile
CAS No:79995-40-7
MF:C13H8BrNS
MW:290.178320884705
CID:6797574
PubChem ID:43090939
Update Time:2025-10-29
4-[(4-Bromophenyl)Sulfanyl]Benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-((4-Bromophenyl)thio)benZonitrile
- SCHEMBL20132302
- MFCD11546330
- 4-[(4-Bromophenyl)Sulfanyl]Benzonitrile
- 79995-40-7
- AKOS009093643
- BDBM50402240
- CHEMBL2204773
-
- Inchi： 1S/C13H8BrNS/c14-11-3-7-13(8-4-11)16-12-5-1-10(9-15)2-6-12/h1-8H
- InChI Key： YCEKGYNNBKDCNN-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)SC1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 288.95608g/mol
- Monoisotopic Mass: 288.95608g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 49.1Ų
4-[(4-Bromophenyl)Sulfanyl]Benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB602451-100g |
4-((4-Bromophenyl)thio)benzonitrile; . |
79995-40-7 | 100g |
€336.30 | 2025-04-16 |
4-[(4-Bromophenyl)Sulfanyl]Benzonitrile Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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